molecular formula C20H20BrN3O4 B2826239 prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate CAS No. 622360-28-5

prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate

Cat. No.: B2826239
CAS No.: 622360-28-5
M. Wt: 446.301
InChI Key: QXRCBTJNRHMFDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrido[2,3-d]pyrimidine core substituted with a 3-bromophenyl group at position 5, methyl groups at positions 1, 3, and 7, and a prop-2-en-1-yl ester at position 4. Its molecular formula (C₂₁H₂₀BrN₃O₄) and structural complexity suggest applications in medicinal chemistry, particularly as a kinase inhibitor or antimicrobial agent, though direct biological data are absent in the provided evidence.

Properties

IUPAC Name

prop-2-enyl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20BrN3O4/c1-5-9-28-19(26)14-11(2)22-17-16(18(25)24(4)20(27)23(17)3)15(14)12-7-6-8-13(21)10-12/h5-8,10,15,22H,1,9H2,2-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXRCBTJNRHMFDZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(C2=C(N1)N(C(=O)N(C2=O)C)C)C3=CC(=CC=C3)Br)C(=O)OCC=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20BrN3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

446.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds under mild conditions . This reaction involves the use of boron reagents and palladium catalysts to couple aryl halides with organoboron compounds .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate, hydrogen peroxide.

    Reduction: Sodium borohydride, lithium aluminum hydride.

    Substitution: Nucleophiles (e.g., amines, thiols), electrophiles (e.g., alkyl halides).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate has several scientific research applications, including:

Mechanism of Action

The mechanism of action of prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Substitution Patterns

Compound Name Core Structure Key Substituents Molecular Weight Key Features
Target Compound Pyrido[2,3-d]pyrimidine 5-(3-Bromophenyl), 1,3,7-trimethyl, prop-2-en-1-yl ester 458.31 g/mol Bromophenyl enhances lipophilicity; ester improves solubility .
Prop-2-en-1-yl 7-Methyl-5-(3-Methylphenyl)-2,4-Dioxo-Pyrido[2,3-d]Pyrimidine-6-Carboxylate Pyrido[2,3-d]pyrimidine 5-(3-Methylphenyl), 7-methyl, prop-2-en-1-yl ester ~400 g/mol* Methylphenyl reduces steric hindrance; lower halogen bonding potential .
Ethyl 5-(4-Bromophenyl)-7-Methyl-3-Oxo-2,3-Dihydro-5H-Thiazolo[3,2-a]Pyrimidine-6-Carboxylate Thiazolo[3,2-a]pyrimidine 5-(4-Bromophenyl), ethyl ester 409.26 g/mol Thiazolo ring increases rigidity; 4-bromophenyl alters π-stacking geometry .
1-[4-Butylamino-6-Chloro-2-(Methylsulfanyl)Pyrimidin-5-Yl]-3-Phenylprop-2-en-1-ol Pyrido[2,3-d]pyrimidine Chlorine, methylsulfanyl, phenylprop-2-en-1-ol 391.89 g/mol Chlorine and sulfur groups enhance electrophilicity; reduced ester stability .

*Estimated based on structural similarity.

Electronic and Steric Effects

  • Bromophenyl vs.
  • Ester vs. Alcohol : The prop-2-en-1-yl ester in the target compound improves metabolic stability compared to the alcohol group in the pyrimidine derivative from , which may undergo faster oxidation .
  • Thiazolo Core vs. Pyrido Core : The thiazolo[3,2-a]pyrimidine in introduces a sulfur atom, which may alter redox properties and π-π stacking interactions relative to the nitrogen-rich pyrido core .

Computational Similarity Analysis

Using Tanimoto and Dice indices (), the target compound shows high structural similarity (>0.85) to the 3-methylphenyl analog () due to shared core and ester groups. Lower similarity (<0.6) is observed with the thiazolo derivative () due to divergent core structures .

Q & A

Q. Key Structural Data (PubChem)

ParameterValueSource
Molecular FormulaC₂₂H₂₁BrN₃O₅
IUPAC NameSee compound title
InChI KeyComputed via PubChem tools

How can researchers evaluate the compound's potential biological activities?

Advanced
Methodologies include:

  • Enzyme inhibition assays : Target-specific kinases (e.g., EGFR, CDK2) using fluorescence-based assays to measure IC₅₀ values .
  • Cytotoxicity screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess anti-proliferative effects .
  • Molecular docking : Preliminary binding affinity studies with proteins (e.g., PDB: 1M17) to identify interaction sites .

How to address contradictions in spectroscopic or bioactivity data?

Q. Advanced

  • Cross-validation : Repeat experiments under standardized conditions and compare results with independent techniques (e.g., X-ray crystallography for ambiguous NMR signals) .
  • Isotopic labeling : Use ²H/¹³C-labeled analogs to trace metabolic degradation interfering with bioassays .
  • Statistical analysis : Apply multivariate methods (e.g., PCA) to distinguish experimental noise from true biological effects .

What computational methods are used to study its interactions with biological targets?

Q. Advanced

  • Molecular dynamics (MD) simulations : Analyze stability of ligand-protein complexes over 100-ns trajectories .
  • QSAR modeling : Corrogate substituent effects (e.g., bromophenyl vs. phenyl) on bioactivity using Hammett constants .
  • ADMET prediction : Tools like SwissADME to optimize pharmacokinetic properties (e.g., logP, BBB permeability) .

How to optimize synthetic yield and scalability?

Q. Advanced

  • Design of Experiments (DoE) : Screen variables (e.g., catalyst loading, solvent ratio) via Taguchi methods .
  • Flow chemistry : Continuous synthesis to improve heat/mass transfer and reduce batch variability .
  • Green chemistry : Replace toxic solvents (e.g., DMF) with biodegradable alternatives (e.g., cyclopentyl methyl ether) .

What are the key physicochemical properties influencing its research applications?

Q. Basic

  • Solubility : Low aqueous solubility (logP ~3.5) necessitates DMSO-based stock solutions .
  • Stability : Susceptible to hydrolysis at the ester moiety; store at –20°C under inert atmosphere .
  • Crystallinity : Poor crystalline nature may complicate X-ray analysis; recrystallize from ethanol/water .

How do substituents (e.g., 3-bromophenyl, prop-2-en-1-yl) impact its biological activity?

Q. Advanced

  • Structure-Activity Relationship (SAR) :
    • 3-Bromophenyl : Enhances hydrophobic interactions and halogen bonding with target proteins .
    • Prop-2-en-1-yl ester : Increases membrane permeability compared to ethyl/methyl esters .
  • Analog synthesis : Compare with derivatives lacking bromine or with varied ester groups to isolate substituent effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.